Cas no 384795-95-3 (2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid)

• Product Name: 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid
• CAS No: 384795-95-3
• MF: C₁₂H₇N₃O₄S
• MW: 289.266680955887
• MDL: MFCD02031850
• CID: 923548
• PubChem ID: 808740
• Update Time: 2025-08-05

2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid
• 2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindole-5-carboxylic acid
• 2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid(SALTDATA: FREE)
• AC1LFTT3
• AG-F-35693
• CTK4I0026
• MolPort-002-571-830
• Oprea1_295370
• Oprea1_566805
• STK091036
• STOCK2S-77853
• CHEMBRDG-BB 6094050
• 2-(5-METHYL-1,3,4-THIADIAZOL-2-YL)-1,3-DIOXOISOINDOLINE-5-CARBOXYLICACID
• 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxo-5-isoindolinecarboxylic acid
• AKOS005394149
• CS-0332480
• SB65586
• MFCD02031850
• DTXSID00355608
• 384795-95-3

• MDL： MFCD02031850
• Inchi： 1S/C12H7N3O4S/c1-5-13-14-12(20-5)15-9(16)7-3-2-6(11(18)19)4-8(7)10(15)17/h2-4H,1H3,(H,18,19)
• InChI Key： YTEWAJRAZAWJGY-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1N1C(C2C=CC(C(=O)O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 289.01600
• Monoisotopic Mass: 289.01572689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.70000
• LogP: 1.41030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid

2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic Acid: A Comprehensive Overview

2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid, identified by the CAS number 384795-95-3, is a chemically synthesized compound with significant potential in the field of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a thiadiazole ring system with a dioxoisoindoline moiety and a carboxylic acid group. The presence of these functional groups makes it a versatile compound with applications in drug design and material science.

The molecular structure of this compound is intriguing due to its combination of heterocyclic rings and functional groups. The thiadiazole ring is a five-membered aromatic structure containing sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. The dioxoisoindoline moiety adds further complexity to the molecule by introducing two oxygen atoms within a bicyclic framework. This arrangement not only enhances the compound's solubility but also provides sites for potential hydrogen bonding interactions.

The latest research on this compound has focused on its potential as a building block for drug development. Recent studies have explored its ability to act as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. For instance, researchers have reported that derivatives of this compound exhibit significant activity against various inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have highlighted its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to efficiently transport charges.

The synthesis of 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent attachment of the dioxoisoindoline moiety via nucleophilic substitution or coupling reactions.

From an environmental perspective, this compound has been shown to exhibit low toxicity levels in preliminary studies. However, further research is required to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are currently evaluating its safety profile to determine its suitability for large-scale production and use in consumer products.

In conclusion, 2-(5-Methyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindoline-5-carboxylic acid, with CAS number 384795-95-3, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and diverse functional groups make it an attractive target for scientists across various disciplines seeking innovative solutions in drug discovery and materials science.